Cas no 126840-15-1 (1,2-Dimethoxybenzene-3,4,5,6-d4)

1,2-Dimethoxybenzene-3,4,5,6-d4 is a deuterated analog of 1,2-dimethoxybenzene, where four hydrogen atoms at the 3,4,5, and 6 positions are replaced with deuterium. This isotopic labeling enhances the compound's utility in NMR spectroscopy, providing distinct signals for structural elucidation and mechanistic studies. The incorporation of deuterium also reduces interference from proton signals, improving spectral resolution. Its high isotopic purity and chemical stability make it suitable for use as an internal standard or tracer in kinetic and metabolic research. The compound is particularly valuable in pharmaceutical and organic chemistry for investigating reaction pathways and isotopic effects.

1,2-Dimethoxybenzene-3,4,5,6-d4 structure

126840-15-1 structure

Product Name:1,2-Dimethoxybenzene-3,4,5,6-d4

CAS No:126840-15-1

MF:C₈H₁₀O₂

MW:142.188449382782

CID:137949

Update Time:2025-08-05

1,2-Dimethoxybenzene-3,4,5,6-d4 Chemical and Physical Properties

Names and Identifiers

- Benzene-1,2,3,4-d4,5,6-dimethoxy-
- 1,2-DIMETHOXYBENZENE-3,4,5,6-D4
- 1,2-DiMethoxybenzene-d4
- 1,2-Dimethoxybenzene-3,4,5,6-d4
- Inchi： 1S/C8H10O2/c1-9-7-5-3-4-6-8(7)10-2/h3-6H,1-2H3/i3D,4D,5D,6D
- InChI Key： ABDKAPXRBAPSQN-LNFUJOGGSA-N
- SMILES： O(C)C1C([2H])=C([2H])C([2H])=C([2H])C=1OC

Computed Properties

Exact Mass: 146.11826
Monoisotopic Mass: 142.093
Isotope Atom Count: 4
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 81.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 18.5A^2

Experimental Properties

Density: 1.035
Boiling Point: 206.25 °C at 760 mmHg
Flash Point: 87.222 °C
PSA: 18.46

1,2-Dimethoxybenzene-3,4,5,6-d4 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	V127801-5mg	1,2-Dimethoxybenzene-3,4,5,6-d4	126840-15-1		5mg	$ 121.00	2023-09-05
TRC	V127801-10mg	1,2-Dimethoxybenzene-3,4,5,6-d4	126840-15-1		10mg	$ 190.00	2023-09-05
TRC	V127801-50mg	1,2-Dimethoxybenzene-3,4,5,6-d4	126840-15-1		50mg	$ 253.00	2023-09-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D874432-10mg	1,2-DIMETHOXYBENZENE-3,4,5,6-D4	126840-15-1	BR	10mg	660.00	2021-05-17
A2B Chem LLC	AE35064-250mg	1,2-DIMETHOXYBENZENE-3,4,5,6-D4	126840-15-1		250mg	$462.00	2024-04-20
A2B Chem LLC	AE35064-500mg	1,2-DIMETHOXYBENZENE-3,4,5,6-D4	126840-15-1		500mg	$662.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1634949-250mg	Veratrole-d4	126840-15-1	98%	250mg	￥3503.00	2024-08-09